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Compound of Interest

Compound Name: 1,2-Dimyristoyl-sn-glycerol

Cat. No.: B053044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dimyristoyl-sn-glycerol (DMG) is a saturated diacylglycerol (DAG) that serves as a lipid

second messenger. While it is considered a weak activator, it plays a role in the activation of

Protein Kinase C (PKC), a crucial family of serine/threonine kinases involved in a myriad of

cellular signaling pathways.[1][2] The proper preparation of DMG stock solutions is critical for

ensuring experimental reproducibility and obtaining reliable results in cell-based assays and in

vitro kinase assays. This document provides detailed protocols for the preparation, storage,

and use of DMG stock solutions, along with relevant technical data and a depiction of its

signaling pathway.
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Property Value Reference

Molecular Formula C₃₁H₆₀O₅ [1]

Formula Weight 512.8 g/mol [1]

Appearance Crystalline solid

Purity ≥98% [1]

Storage (Solid) -20°C

Stability (Solid) ≥ 4 years at -20°C

Solubility of 1,2-Dimyristoyl-sn-glycerol
Solvent Solubility Reference

Dimethylformamide (DMF) 20 mg/mL [1]

Dimethyl sulfoxide (DMSO) 7 mg/mL [1]

Ethanol 30 mg/mL [1]

Phosphate-Buffered Saline

(PBS, pH 7.2)
0.25 mg/mL [1]

Recommended Storage Conditions for Stock Solutions
Storage Temperature Duration Reference

-80°C Up to 6 months [2]

-20°C Up to 1 month [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM 1,2-Dimyristoyl-sn-
glycerol Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of DMG in high-quality,

anhydrous dimethyl sulfoxide (DMSO).
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Materials:

1,2-Dimyristoyl-sn-glycerol (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath (optional)

Procedure:

Equilibrate Reagents: Allow the vial of solid 1,2-Dimyristoyl-sn-glycerol and the anhydrous

DMSO to warm to room temperature before opening to prevent moisture condensation.

Weigh DMG: In a sterile microcentrifuge tube, weigh out the required amount of DMG. For a

1 mL 10 mM stock solution, this would be 5.128 mg (Molecular Weight = 512.8 g/mol ).

Add DMSO: Carefully add the calculated volume of anhydrous DMSO to the tube containing

the DMG. For a 1 mL stock, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes to facilitate

dissolution. Due to the lipophilic nature of DMG, gentle warming in a 37°C water bath for 5-

10 minutes may be necessary to ensure the solid is completely dissolved. Visually inspect

the solution to ensure there are no visible particles.

Aliquoting: Once completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles

which can degrade the compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b053044?utm_src=pdf-body
https://www.benchchem.com/product/b053044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the dilution of the DMG stock solution into cell culture medium for use in

cellular experiments.

Materials:

10 mM 1,2-Dimyristoyl-sn-glycerol stock solution in DMSO

Pre-warmed, serum-free or complete cell culture medium

Sterile tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM DMG stock solution at room

temperature.

Prepare Dilution: To minimize precipitation, it is recommended to add the small volume of the

DMG stock solution to a larger volume of pre-warmed cell culture medium while gently

vortexing or swirling. For example, to prepare a 10 µM working solution in 1 mL of medium,

add 1 µL of the 10 mM stock solution to 999 µL of medium.

Immediate Use: Use the freshly prepared working solution immediately. Do not store cell

culture medium containing DMG for extended periods as it can lead to precipitation and

degradation.

Vehicle Control: It is essential to include a vehicle control in your experiments. This should

be the same concentration of DMSO as used in the highest concentration of your DMG

treatment. Typically, the final DMSO concentration should be kept below 0.5% to avoid

solvent-induced cellular toxicity.

Mandatory Visualizations
Signaling Pathway of Exogenous 1,2-Dimyristoyl-sn-
glycerol
Caption: Exogenous DMG activates Protein Kinase C at the plasma membrane.
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Experimental Workflow for Preparing DMG Stock
Solution
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Click to download full resolution via product page

Caption: Workflow for preparing 1,2-Dimyristoyl-sn-glycerol stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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